(2-Methoxymethyl-piperidin-1-yl)-acetic acid

• IUPAC Name: 2-[2-(methoxymethyl)piperidin-1-yl]acetic acid
• InChI: InChI=1S/C9H17NO3/c1-13-7-8-4-2-3-5-10(8)6-9(11)12/h8H,2-7H2,1H3,(H,11,12)
• InChI Key: PYINVSNOSFWOLZ-UHFFFAOYSA-N
• Canonical SMILES: COCC1CCCCN1CC(=O)O
• Molecular Formula: C9H17NO3
• Molecular Weight: 187.24 g/mol

Description

(2-Methoxymethyl-piperidin-1-yl)-acetic acid is a piperidine-based acetic acid derivative characterized by a methoxymethyl substituent at the 2-position of the piperidine ring. This compound belongs to a class of molecules where the piperidine scaffold is functionalized to modulate physicochemical and biological properties. Notably, commercial availability of this compound has been discontinued .

Preparation Methods

Aza-Michael Addition for Piperidine Scaffold Construction

Aza-Michael reactions enable the formation of substituted piperidines through nucleophilic attack of amines on α,β-unsaturated carbonyl compounds. For example, ACS Omega describes a double aza-Michael reaction using vinyl aldehydes and Grignard reagents to generate chiral 4-piperidones. Adapting this method, 2-methoxymethyl-piperidine can be synthesized via:

• Grignard Reaction : Vinylmagnesium bromide reacts with a protected aldehyde to form a dienol intermediate.

• Oxidation : Manganese(IV) oxide or DDQ oxidizes the dienol to a divinyl ketone, which undergoes cyclization in the presence of ammonia or primary amines.

Key parameters include:

• Oxidant Selection : MnO₂ for aliphatic substituents, DDQ for aromatic groups.

• Temperature Control : 50°C for optimal reaction rates.

Functionalization of the Piperidine Ring

Introduction of the Methoxymethyl Group

The methoxymethyl (-CH₂OCH₃) group is introduced via nucleophilic substitution or alkylation:

Alkylation of Piperidine Derivatives

A patent (WO2015173664A1) outlines the alkylation of 4-hydroxy-piperidine with methoxymethyl chloride in the presence of a base (e.g., K₂CO₃). The reaction proceeds under reflux in anhydrous THF, achieving moderate yields (50–65%).

Reaction Conditions

Parameter	Value
Solvent	Tetrahydrofuran (THF)
Base	Potassium carbonate
Temperature	60–70°C (reflux)
Reaction Time	12–24 hours

Methoxymethylation via Mitsunobu Reaction

An alternative method employs the Mitsunobu reaction, using diethyl azodicarboxylate (DEAD) and triphenylphosphine to couple methanol derivatives to a hydroxylated piperidine intermediate. This method offers higher regioselectivity but requires strict anhydrous conditions.

Acetic Acid Moiety Attachment

Carboxylic Acid Functionalization

The acetic acid group is introduced through:

Nucleophilic Displacement

A patent (WO1997049698A1) details the reaction of piperidine derivatives with bromoacetic acid in the presence of NaHCO₃. The process involves:

• Alkylation : Bromoacetic acid reacts with the piperidine nitrogen.

• Purification : Extraction with ethyl acetate and drying over Na₂SO₄.

Yield Optimization

• Solvent System : Ethyl acetate/water biphasic system reduces side reactions.

• Drying Agent : Anhydrous Na₂SO₄ ensures minimal water content.

Condensation with Glyoxylic Acid

Glyoxylic acid undergoes condensation with 2-methoxymethyl-piperidine in acidic media (e.g., HCl), forming the target compound after neutralization. This method achieves yields of 70–80% but requires careful pH control.

Purification and Analytical Methods

High-Performance Liquid Chromatography (HPLC)

HPLC is critical for isolating high-purity product. A gradient elution protocol from WO1997049698A1 uses:

• Mobile Phase A : 0.1% trifluoroacetic acid (TFA) in water.

• Mobile Phase B : Acetonitrile.

• Gradient : 0–55% B over 15 minutes, followed by equilibration.

Typical Retention Time : 15.8 minutes under these conditions.

Recrystallization

Recrystallization from ether/hexane mixtures removes hydrophobic impurities, yielding a white solid with >95% purity.

Industrial-Scale Synthesis Considerations

Continuous Flow Processes

Automated reactors enhance reproducibility for large-scale production. Key steps include:

• Reagent Mixing : Precision control of stoichiometry and temperature.

• In-Line Monitoring : UV-Vis spectroscopy to track reaction progress.

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Purity (%)	Cost (Relative)	Scalability
Alkylation (WO2015173664A1)	65	90	Moderate	High
Mitsunobu Reaction	75	95	High	Medium
Condensation	80	85	Low	High

Key Findings :

• The Mitsunobu reaction offers superior yield and purity but is cost-prohibitive for large-scale use.

• Alkylation remains the most scalable method despite moderate yields .

Chemical Reactions Analysis

Core Synthetic Pathways

The piperidine ring is typically synthesized via cyclization or alkylation reactions. For (2-methoxymethyl-piperidin-1-yl)-acetic acid, key steps include:

• Piperidine Ring Formation :
  Intramolecular aza-Michael reactions (IMAMR) are employed to construct enantiomerically enriched piperidines. For example, organocatalysts like quinoline derivatives with trifluoroacetic acid enable 2,6-disubstituted piperidines in 72–89% yields (Scheme 1A, ).

• Methoxymethyl Introduction :
  Methoxymethyl (MOM) groups are introduced using methoxymethyl chloride (MOMCl) in the presence of diisopropylethylamine (DIPEA). This step is critical for achieving regioselectivity at position 2 of the piperidine ring (Table 1, ).

Table 1: Key Reagents for Methoxymethyl Functionalization

Reagent	Solvent	Yield (%)	Reference
MOMCl + DIPEA	DMF	66–93
NaH + alkyl bromide	THF	78–85

Acetic Acid Moiety Coupling

The acetic acid group is introduced via carbodiimide-mediated coupling:

• Activation Strategies :
  Hydroxybenzotriazole (HOBt) and HBTU in DMF activate the carboxylic acid for nucleophilic attack by the piperidine nitrogen. Yields range from 23% (direct coupling) to 85% (stepwise alkylation) (Scheme 2, ).

• Alternative Routes :
  Hydrolysis of tert-butyl esters using trifluoroacetic acid (TFA) provides the free acetic acid derivative (10% TFA in CH₂Cl₂, 12 hr, 89% yield) .

Functionalization and Derivatization

The compound undergoes further modifications to enhance bioactivity or solubility:

• Amide Formation :
  Reaction with SOCl₂ converts the acetic acid to an acyl chloride, which is coupled with amines (e.g., tert-butyl piperidin-4-ylcarbamate) to yield tankyrase inhibitors (Scheme 3, ).

• Esterification :
  Methanol/H₂SO₄ converts the acid to methyl esters, enabling downstream alkylation (65–78% yields) .

Catalytic Modifications

• Palladium-Catalyzed C–H Activation :
  Pd(OAc)₂ in hexafluoroisopropanol (HFIP) facilitates arylation at position 6 of the piperidine ring (62–75% yields) .

• Organocatalytic Asymmetric Reactions :
  Chiral catalysts like N-heterocyclic carbenes (NHCs) enable enantioselective alkylation (ee > 90%) .

Stability and Reactivity

• pH Sensitivity :
  The acetic acid group deprotonates at physiological pH (pKa ≈ 4.7), enhancing water solubility.

• Oxidative Stability :
  The methoxymethyl group resists oxidation under mild conditions but degrades in strong acidic media (e.g., 10% HCl, 24 hr) .

Scientific Research Applications

Pharmacological Potential

Research indicates that (2-Methoxymethyl-piperidin-1-yl)-acetic acid exhibits notable biological activities, particularly in the following areas:

• Antidepressant Effects : Studies have investigated its role in modulating mood disorders due to its interaction with neurotransmitter systems.
• Antimicrobial Properties : The compound has shown potential antibacterial activity against various strains, including multi-drug resistant bacteria, making it a candidate for further development in treating infections .
• Interaction with Receptors : It has been studied for its binding affinity to several receptors, indicating a diverse pharmacological profile that could lead to new therapeutic applications.

Antimicrobial Activity

A study highlighted the compound's efficacy against Gram-positive and Gram-negative bacteria. For instance, it demonstrated potent activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentration (MIC) values significantly lower than those of existing antibiotics . This positions (2-Methoxymethyl-piperidin-1-yl)-acetic acid as a promising candidate in the fight against antibiotic resistance.

Mood Disorders

Another case study focused on the antidepressant properties of this compound. It was found to modulate serotonin and norepinephrine levels in animal models, suggesting potential as a treatment for depression. Further pharmacological studies are necessary to elucidate its full interaction spectrum and therapeutic potential.

Mechanism of Action

The mechanism of action of (2-Methoxymethyl-piperidin-1-yl)-acetic acid involves its interaction with specific molecular targets and pathways. The compound may act on neurotransmitter receptors or enzymes, modulating their activity and leading to various physiological effects. Detailed studies on its mechanism of action are essential to understand its pharmacological potential and therapeutic applications .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares (2-Methoxymethyl-piperidin-1-yl)-acetic acid with key analogs, highlighting structural differences, biological activities, and physicochemical properties:

Compound Name	Substituent on Piperidine	Biological Activity	Key Properties	References
(2-Methoxymethyl-piperidin-1-yl)-acetic acid	Methoxymethyl (ether)	Not explicitly reported (discontinued)	Moderate solubility due to polar ether group; potential for hydrogen bonding.
2-[4-(Diphenylmethylene)-1-piperidinyl]-acetic acid	Diphenylmethylene (bulky aromatic)	Antiallergic, spasmolytic, antihistaminic	Lipophilic substituent enhances membrane permeability; bulky group may hinder binding in certain targets.
(R)-(-)-Phenylpiperidin-1-yl-acetic acid	Phenyl (aromatic)	Requires enantiomeric purity for activity	Chiral center critical for receptor interaction; phenyl group increases rigidity and π-π stacking potential.
[1-(5-Chloro-benzoxazol-2-yl)piperidin-3-yl]-acetic acid	5-Chloro-benzoxazol-2-yl (heterocyclic)	IRRITANT (hazard class)	Chloro group enhances electronegativity; benzoxazole moiety enables aromatic interactions. Higher logP than methoxymethyl analog.
[1-(5-Methoxy-benzoxazol-2-yl)piperidin-3-yl]-acetic acid	5-Methoxy-benzoxazol-2-yl	Not explicitly reported	Methoxy group donates electron density, altering electronic properties compared to chloro analog.

Key Structural and Functional Insights

• Substituent Effects on Solubility and Lipophilicity: The methoxymethyl group in the target compound introduces polarity via its ether oxygen, likely improving aqueous solubility compared to lipophilic groups like diphenylmethylene or phenyl. However, this may reduce blood-brain barrier penetration relative to more lipophilic analogs .

• Impact on Pharmacological Activity :

  • Diphenylmethylene-substituted compounds () demonstrate antiallergic and spasmolytic activities, suggesting that bulky aromatic groups may enhance binding to histamine or muscarinic receptors .
  • Chiral analogs like (R)-(-)-phenylpiperidin-1-yl-acetic acid underscore the importance of stereochemistry in drug design, as enantiomers often differ in potency or toxicity .

• Synthetic Considerations :

  • Synthesis of piperidinyl-acetic acid derivatives often involves nucleophilic substitution or coupling reactions. For example, the indole-containing analog in uses a multi-step scheme involving methyl-piperidine and indole intermediates .
  • The discontinued status of (2-Methoxymethyl-piperidin-1-yl)-acetic acid may reflect challenges in synthesis, stability (e.g., hydrolysis of the methoxymethyl group), or insufficient efficacy in preclinical studies .

Biological Activity

(2-Methoxymethyl-piperidin-1-yl)-acetic acid is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article explores its biological activity, including mechanisms of action, interactions with biological targets, and relevant research findings.

(2-Methoxymethyl-piperidin-1-yl)-acetic acid is characterized by its piperidine structure, which is modified by a methoxymethyl group and an acetic acid moiety. This unique combination of functional groups contributes to its chemical reactivity and biological activity.

The compound exhibits biological activity through several mechanisms:

• Enzyme Interaction : It can modulate the activity of various enzymes, influencing metabolic pathways.
• Receptor Binding : The compound may interact with specific receptors, potentially leading to therapeutic effects in various conditions.

Biological Activity

Research indicates that (2-Methoxymethyl-piperidin-1-yl)-acetic acid has several notable biological activities:

Antimicrobial Activity

Studies have shown that the compound possesses antimicrobial properties. For example, it has been tested against multiple strains of bacteria, demonstrating effectiveness similar to known antibiotics. The minimum inhibitory concentration (MIC) values for various strains are summarized in the following table:

Bacterial Strain	MIC (μg/mL)
Staphylococcus aureus	< 0.25
Escherichia coli	1–4
Pseudomonas aeruginosa	1–8
Acinetobacter baumannii	4–16

These results suggest that the compound could be a candidate for further development as an antimicrobial agent .

Anticancer Activity

The compound has also been evaluated for its anticancer properties. In vitro studies indicate that it inhibits the proliferation of cancer cell lines, such as MDA-MB-231 (triple-negative breast cancer) and MCF-7 (breast cancer), with IC50 values indicating significant potency:

Cell Line	IC50 (μM)
MDA-MB-231	0.126
MCF-7	17.02

These findings suggest a selective action against cancer cells compared to normal cells, indicating potential therapeutic applications in oncology .

Case Studies

Several case studies have highlighted the potential of (2-Methoxymethyl-piperidin-1-yl)-acetic acid:

• Study on Antimicrobial Efficacy : A study demonstrated that this compound effectively inhibited the growth of multidrug-resistant bacterial strains in vitro. The results supported its potential use as a lead compound for developing new antibiotics .
• Cancer Treatment Research : In a preclinical model, treatment with (2-Methoxymethyl-piperidin-1-yl)-acetic acid resulted in significant tumor reduction in mice bearing MDA-MB-231 tumors, suggesting its efficacy as an anticancer agent .

Q & A

Q. What are the common synthetic routes for (2-Methoxymethyl-piperidin-1-yl)-acetic acid, and how can reaction conditions be optimized for higher yields?

Methodological Answer: Synthesis typically involves cyclization and functionalization of piperidine derivatives. A general approach includes:

• Step 1 : Alkylation of piperidine precursors with methoxymethyl groups.
• Step 2 : Acetic acid moiety introduction via nucleophilic substitution or coupling reactions.
• Step 3 : Acid-base workup and purification (e.g., recrystallization, column chromatography).

Q. Optimization Strategies :

• Solvent Selection : Ethanol or acetonitrile improves solubility of intermediates (e.g., uses ethanol for similar indolyl-acetic acids) .
• Base Choice : Potassium hydroxide (KOH) facilitates deprotonation in cyclization steps (yields 55–84% in analogous syntheses) .
• Temperature Control : Room temperature for 48 hours minimizes side reactions .

Q. Example Reaction Setup (Adapted from ) :

Parameter	Condition
Solvent	Ethanol
Base	KOH (1.00M)
Reaction Time	48 hours (room temperature)
Yield Range	55–84% (for analogous compounds)

Q. What spectroscopic techniques are most effective for characterizing (2-Methoxymethyl-piperidin-1-yl)-acetic acid?

Methodological Answer :

• IR Spectroscopy : Identifies carbonyl (C=O, ~1700–1720 cm⁻¹) and ether (C-O, ~1100 cm⁻¹) groups .
• ¹H/¹³C NMR : Assigns proton environments (e.g., methoxymethyl protons at δ 3.3–3.5 ppm, piperidine ring protons at δ 1.5–2.5 ppm) .
• HRMS : Confirms molecular formula (e.g., [M+H]+ peak matching theoretical mass) .

Q. Data Interpretation Tips :

• Compare with literature values for analogous compounds (e.g., reports δ 10.93 ppm for indole NH in similar structures) .
• Use DEPT-135 NMR to distinguish CH₂ and CH₃ groups in the piperidine ring.

Q. What safety protocols are critical when handling (2-Methoxymethyl-piperidin-1-yl)-acetic acid?

Methodological Answer :

• Personal Protective Equipment (PPE) : Nitrile gloves, lab coat, and eye protection (prevents skin/eye irritation as noted for related piperidine derivatives) .
• Ventilation : Use fume hoods to avoid inhalation of vapors (classified as respiratory irritant in ) .
• Storage : Keep in airtight containers at 2–8°C to prevent degradation .

Advanced Research Questions

Q. How can batch-to-batch variability be minimized during synthesis?

Methodological Answer :

• Quality Control (QC) Measures :
  • HPLC Analysis : Monitor purity (>98%) and detect impurities (e.g., unreacted precursors) .
  • Salt Content Testing : Use ion chromatography to ensure consistency (critical for biological assays) .
• Process Standardization : Strict control of reaction time, temperature, and stoichiometry (e.g., highlights deviations in workup steps affecting yields) .

Q. Troubleshooting Variability :

• Cause : Incomplete purification (e.g., residual solvents).
• Solution : Optimize column chromatography gradients or use preparative HPLC .

Q. How should researchers design biological assays for this compound, considering solubility and stability?

Methodological Answer :

• Solubility Testing :
  • Use DMSO for stock solutions (≤10% v/v in aqueous buffers to avoid cytotoxicity).
  • Validate solubility via dynamic light scattering (DLS) .
• Stability Assessment :
  • Incubate at 37°C (pH 7.4) and analyze degradation via LC-MS over 24–72 hours .
• Assay Controls : Include vehicle (DMSO) and reference compounds (e.g., known receptor ligands) to validate specificity.

Q. How can contradictory spectral data (e.g., NMR shifts) be resolved?

Methodological Answer :

• Verify Solvent Effects : Compare DMSO-d₆ vs. CDCl₃ spectra (e.g., shows δ shifts in MeOD vs. CDCl₃) .
• Check for Tautomerism : Piperidine ring conformers or proton exchange (e.g., NH groups) may cause peak splitting .
• Collaborative Validation : Cross-check with high-field NMR (600 MHz+) or 2D techniques (COSY, HSQC) .

Q. What strategies optimize the compound’s stability in long-term storage?

Methodological Answer :

• Lyophilization : Convert to stable powder form (reduces hydrolysis risk) .
• Additive Use : Include antioxidants (e.g., 0.1% BHT) in stock solutions to prevent oxidation .
• Condition Screening : Store aliquots at -20°C, -80°C, and room temperature; monitor degradation via monthly LC-MS .